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For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetradecamethylhexasiloxane (CAS No. 107-52-8) is a linear, low-viscosity silicone fluid with

the chemical formula C₁₄H₄₂O₅Si₆. Its unique properties, including low surface tension,

excellent spreadability, and a non-greasy feel, make it a valuable component in a wide range of

silicone fluid formulations.[1] These applications span various industries, from cosmetics and

personal care to industrial lubricants and pharmaceutical preparations.[1][2][3][4] This

document provides detailed application notes and experimental protocols for the use of

Tetradecamethylhexasiloxane in silicone fluid formulations, with a focus on its role in

cosmetics, as an anti-foaming agent, and in topical drug delivery systems.

Physicochemical Properties
Tetradecamethylhexasiloxane is a clear, colorless, and odorless liquid. Its key physical and

chemical properties are summarized in the table below.
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Property Value Reference

Molecular Weight 458.99 g/mol [5]

Viscosity (at 25°C) ~2.9 - 4.0 cSt [6][7]

Boiling Point 245-246°C [6]

Melting Point -59°C [6]

Density (at 20°C) 0.891 g/cm³ [6]

Surface Tension (at 25°C) ~20-21 mN/m [8][9]

Refractive Index (at 20°C) 1.3948 [6]

Solubility

Soluble in hydrocarbons and

other silicones; insoluble in

water.

[6]

Applications and Formulations
Cosmetic and Personal Care Formulations
Tetradecamethylhexasiloxane is widely used in cosmetics for its excellent emollient

properties, providing a smooth, silky feel on the skin without an oily residue.[1] It acts as a

volatile carrier, aiding in the spreadability of formulations before evaporating, leaving behind

key active ingredients.[10][11]

Illustrative Formulation: Light Facial Serum
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Ingredient INCI Name Function % w/w

Phase A

Tetradecamethylhexas

iloxane

Tetradecamethylhexas

iloxane

Volatile Carrier,

Emollient
40.0

Dimethicone (5 cSt) Dimethicone Emollient 20.0

Isopropyl Myristate Isopropyl Myristate
Emollient, Penetration

Enhancer
5.0

Phase B

Deionized Water Aqua Solvent 32.5

Glycerin Glycerin Humectant 1.0

Polysorbate 80 Polysorbate 80 Emulsifier 1.0

Phase C

Preservative
(e.g.,

Phenoxyethanol)
Preservative 0.5

Protocol for Preparation:

Combine the ingredients of Phase A and mix until uniform.

In a separate vessel, combine the ingredients of Phase B and heat to 75°C while mixing until

all solids are dissolved.

Slowly add Phase B to Phase A under high-shear homogenization.[1]

Continue homogenization for 5-10 minutes to form a stable emulsion.

Cool the emulsion to below 40°C while stirring gently.

Add the preservative (Phase C) and mix until uniform.

Characterize the final formulation for viscosity, droplet size, and stability.
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Illustrative Data: Effect of Tetradecamethylhexasiloxane on Formulation Viscosity

The following table provides illustrative data on how the viscosity of a simple silicone fluid blend

might change with varying concentrations of Tetradecamethylhexasiloxane. Note: This data

is for illustrative purposes only. Actual values will depend on the specific base fluid and other

ingredients.

%
Tetradecamethylhexasilox
ane (w/w)

% Dimethicone (50 cSt)
(w/w)

Estimated Viscosity (cSt at
25°C)

10 90 45

25 75 35

50 50 20

75 25 10

Anti-Foaming Agent in Lubricating Oils
The low surface tension of Tetradecamethylhexasiloxane makes it an effective anti-foaming

agent in industrial applications, particularly in lubricating oils.[12][13] It can be used to both

prevent the formation of foam (antifoaming) and to break existing foam (defoaming).

Protocol for Evaluating Anti-Foam Performance (Modified ASTM D892):

Prepare a baseline lubricating oil sample without any anti-foaming agent.

Prepare test samples by adding varying concentrations of Tetradecamethylhexasiloxane
(e.g., 10, 50, 100 ppm) to the lubricating oil.

For each sample, pour a specified volume into a graduated cylinder.

Sparge air through the oil at a controlled rate and temperature (e.g., 24°C and 93.5°C) for a

set period (e.g., 5 minutes).

Immediately after stopping the air flow, record the volume of foam generated.
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Record the time it takes for the foam to collapse.

Compare the foam volume and collapse time of the test samples to the baseline to

determine the efficacy of the anti-foaming agent.

Illustrative Data: Anti-Foam Performance in Mineral Oil

The following table provides illustrative data on the anti-foaming performance of

Tetradecamethylhexasiloxane in a mineral oil. Note: This data is for illustrative purposes only.

Concentration of
Tetradecamethylhexasilox
ane (ppm)

Foam Volume after 5 min
(mL)

Foam Collapse Time
(seconds)

0 (Control) 250 >300

10 80 120

50 30 45

100 10 15

Topical Drug Delivery Systems
In pharmaceutical formulations, Tetradecamethylhexasiloxane can be used as a volatile

excipient in topical sprays, creams, and lotions.[1][2][3][11] Its ability to spread easily and

evaporate quickly can help in the uniform delivery of active pharmaceutical ingredients (APIs)

to the skin.[10]

Protocol for Preparation of a Silicone-in-Water Emulsion for Topical Delivery:

Oil Phase Preparation: Dissolve the API in a mixture of Tetradecamethylhexasiloxane and

a higher viscosity silicone fluid (e.g., Dimethicone 100 cSt). If the API is not oil-soluble, it will

be incorporated into the aqueous phase.

Aqueous Phase Preparation: In a separate vessel, dissolve a suitable emulsifier (e.g.,

Polysorbate 80) and any water-soluble excipients in deionized water.
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Emulsification: Slowly add the oil phase to the aqueous phase under high-shear mixing to

form a coarse emulsion.

Homogenization: Pass the coarse emulsion through a high-pressure homogenizer to reduce

the droplet size and form a stable nanoemulsion or microemulsion.[2]

Characterization: Analyze the emulsion for particle size distribution, zeta potential, viscosity,

and drug content uniformity.

Compatibility Studies:

Before formulating, it is crucial to assess the compatibility of Tetradecamethylhexasiloxane
with the API and other excipients. This can be done by preparing binary mixtures and storing

them under accelerated stability conditions (e.g., elevated temperature and humidity).

Analytical techniques such as High-Performance Liquid Chromatography (HPLC) can be used

to monitor for any degradation of the API.

Experimental Protocols
Viscosity Measurement
Method: Rotational Viscometer

Ensure the viscometer is calibrated and the appropriate spindle is selected for the expected

viscosity range.

Place a sufficient amount of the silicone fluid formulation into a temperature-controlled

sample cup.

Allow the sample to equilibrate to the desired temperature (e.g., 25°C).

Lower the spindle into the fluid to the immersion mark.

Set the rotational speed and allow the reading to stabilize.

Record the viscosity in centipoise (cP) or centistokes (cSt), noting the temperature and

spindle speed.
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Surface Tension Measurement
Method: Du Noüy Ring Tensiometer

Ensure the platinum ring is clean and properly calibrated.

Place the silicone fluid sample in a clean, temperature-controlled vessel.

Lower the ring until it is fully submerged in the liquid.

Slowly raise the ring, pulling it through the liquid-air interface.

Record the force required to pull the ring free from the liquid surface.

Calculate the surface tension based on the measured force and the dimensions of the ring.

Quantitative Analysis by Gas Chromatography (GC-FID)
This protocol is for the quantification of Tetradecamethylhexasiloxane in a silicone fluid blend.

Sample Preparation: Accurately weigh a known amount of the silicone fluid blend and

dissolve it in a suitable solvent (e.g., hexane or acetone) containing an internal standard

(e.g., dodecane).[6][14]

GC-FID Conditions:

Column: A non-polar capillary column (e.g., DB-5 or equivalent).

Injector Temperature: 250°C.

Detector Temperature: 300°C.

Oven Program: Start at a low temperature (e.g., 50°C) and ramp up to a higher

temperature (e.g., 250°C) at a controlled rate to ensure separation of the components.

Carrier Gas: Helium or Hydrogen at a constant flow rate.

Calibration: Prepare a series of calibration standards with known concentrations of

Tetradecamethylhexasiloxane and the internal standard.
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Analysis: Inject the prepared sample and calibration standards into the GC-FID system.

Quantification: Determine the concentration of Tetradecamethylhexasiloxane in the sample

by comparing its peak area to that of the internal standard and referencing the calibration

curve.
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Caption: Workflow for cosmetic serum formulation.
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Caption: Workflow for anti-foam performance testing.
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Caption: Properties of TMHS and formulation benefits.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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